8-[(3-ethylisoxazol-5-yl)methyl]-8-azaspiro[4.5]decane-7,9-dione

• IUPAC Name: 8-[(3-ethyl-1,2-oxazol-5-yl)methyl]-8-azaspiro[4.5]decane-7,9-dione
• InChI: InChI=1S/C15H20N2O3/c1-2-11-7-12(20-16-11)10-17-13(18)8-15(9-14(17)19)5-3-4-6-15/h7H,2-6,8-10H2,1H3
• InChI Key: GCFZSECLMIXXIS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1)CN2C(=O)CC3(CCCC3)CC2=O
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

This compound belongs to a class of substances known for their intricate molecular structures and potential in various scientific applications. Its synthesis and analysis contribute significantly to understanding the chemical and physical properties critical for its potential applications.

Synthesis Analysis

The synthesis of derivatives related to this compound involves complex chemical reactions. Tsukamoto et al. (1993) elaborated on synthesizing a series of spirooxazolidine-2,4-dione derivatives, showcasing the methodological approach to crafting structures similar to the specified compound. These derivatives were evaluated for cholinergic activity, underscoring the meticulous process of synthesizing compounds with desired biological activities (Tsukamoto et al., 1993).

Molecular Structure Analysis

The molecular structure of such compounds is a critical aspect of their study. Mane et al. (2020) synthesized a series of new derivatives and characterized them using various analytical techniques, including single-crystal X-ray diffraction. This detailed structural analysis is essential for understanding the compound's molecular framework and its interaction potential (Mane et al., 2020).

Chemical Reactions and Properties

Compounds in this category often exhibit unique chemical reactions due to their complex structures. Rashevskii et al. (2020) demonstrated the enhanced reactivity of similar cyclic anhydrides in specific chemical reactions, highlighting the dynamic chemical properties these compounds can exhibit (Rashevskii et al., 2020).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystalline structure, are influenced by their molecular composition. Żesławska et al. (2017) conducted a conformational study on similar compounds, providing insights into their structural integrity and physical characteristics (Żesławska et al., 2017).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and functional group activity, are vital for understanding the compound's applications. The work by Eligeti et al. (2013) on novel isoxazolyl derivatives illustrates the methodologies for exploring the chemical properties through synthetic routes, showcasing the compound's versatility in chemical reactions (Eligeti et al., 2013).